Cas no 891113-82-9 ((2E)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide)

• Product Name: (2E)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide
• CAS No: 891113-82-9
• MF: C₂₂H₁₅FN₄O₃S
• MW: 434.442906618118
• CID: 6031660
• PubChem ID: 16821540
• Update Time: 2025-10-19

(2E)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide
• (E)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-ylmethyl)prop-2-enamide
• AKOS024655614
• (2E)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-[(pyridin-3-yl)methyl]prop-2-enamide
• 891113-82-9
• F2515-0417
• AB00678814-01
• (E)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-ylmethyl)acrylamide

• Inchi： 1S/C22H15FN4O3S/c23-17-7-8-19-20(12-17)31-22(25-19)26(14-16-4-2-10-24-13-16)21(28)9-6-15-3-1-5-18(11-15)27(29)30/h1-13H,14H2/b9-6+
• InChI Key： DSTVAYOKXAPFCX-RMKNXTFCSA-N
• SMILES： C(N(C1=NC2=CC=C(F)C=C2S1)CC1=CC=CN=C1)(=O)/C=C/C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 434.08488969g/mol
• Monoisotopic Mass: 434.08488969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 120Ų

Additional information on (2E)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide

(2E)-N-(6-Fluoro-1,3-Benzothiazol-2-Yl)-3-(3-Nitrophenyl)-N-(Pyridin-3-Yl)Methylprop-2-Enamide: A Comprehensive Overview

(2E)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide, also known by its CAS number 891113-82-9, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex molecular structure, which includes a benzothiazole ring, a pyridine moiety, and a nitrophenyl group. The presence of these functional groups makes it a versatile molecule with unique electronic and steric properties.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and reductions. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. The use of microwave-assisted synthesis and continuous flow reactors has further streamlined the production process, making it more scalable for industrial applications.

One of the most notable features of (2E)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide is its ability to act as a potent inhibitor in various biological systems. Studies have shown that this compound exhibits significant activity against key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for its application in oncology.

The structural versatility of this compound also lends itself to applications in materials science. For instance, the benzothiazole moiety contributes to strong fluorescence properties, which can be exploited in the development of sensors and imaging agents. Recent research has demonstrated that this compound can serve as a highly sensitive probe for detecting metal ions in aqueous solutions, offering potential applications in environmental monitoring and quality control.

In terms of pharmacokinetics, (2E)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-yl)methylprop-2-enamide exhibits favorable absorption and bioavailability profiles. Preclinical studies have shown that it achieves effective concentrations in target tissues while maintaining low toxicity levels. These properties make it an attractive candidate for further clinical development.

The latest research on this compound has focused on its potential as a therapeutic agent for neurodegenerative diseases. By targeting specific receptors involved in neuronal protection and regeneration, this compound has shown promise in mitigating the progression of conditions such as Alzheimer's disease and Parkinson's disease. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of its therapeutic potential.

In conclusion, (2E)-N-(6-fluoro-1,3-benzothiazol-2-yL)-3-(3-nitrophenyl)-N-(pyridin 05-yL)methylprop 05-enamide (CAS No: 89111 89) is a multifaceted compound with wide-ranging applications across various fields. Its unique molecular structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a key player in the development of novel drugs and materials. Continued research into its properties will undoubtedly unlock further opportunities for its utilization in both academic and industrial settings.